Cas no 946525-43-5 ([4-(difluoromethyl)phenyl]boronic acid)

[4-(difluoromethyl)phenyl]boronic acid structure

946525-43-5 structure

Product Name:[4-(difluoromethyl)phenyl]boronic acid

CAS No:946525-43-5

Molecular Formula:C₇H₇BF₂O₂

Molecular Weight:171.937089204788

MDL:MFCD09056705

CID:839799

PubChem ID:20777176

[4-(difluoromethyl)phenyl]boronic acid Properties

Names and Identifiers

- (4-(Difluoromethyl)phenyl)boronic acid
- [4-(difluoromethyl)phenyl]boronic acid
- 4-(DIFLUOROMETHYL)BENZENEBORONIC ACID
- 4-(difluoromethyl)phenylboronic acid
- 4-Difluoromethyl-phenylboronic acid
- 4-DifluoroMethylphenylboronic acid
- BKHBDGFRIWAUKK-UHFFFAOYSA-N
- 4-Difluoromethylbenzeneboronic acid
- SBB088560
- AM87476
- SY020551
- AB0064633
- V9456
- ST24020497
- B-[4-(Difluoromethyl)phenyl]boronic acid (ACI)
- EN300-316482
- 946525-43-5
- DTXSID50609749
- (4-difluoromethylphenyl)boronic acid
- SCHEMBL1714193
- 4-Difluoromethyl-phenylboronic acid, AldrichCPR
- F11390
- Z1201624950
- AKOS006344022
- CS-0030626
- 4-Difluoromethylphenylboronic acid
- 4-borono-alpha,alpha-difluorotoluene, 4-boronobenzal fluoride
- (4-(Difluoromethyl)phenyl)boronicacid
- MFCD09056705
- 4-(Difluoromethyl)benzeneboronic acid
- DB-349193
- GS-6343
- +Expand
- MDL： MFCD09056705
- InChIKey： BKHBDGFRIWAUKK-UHFFFAOYSA-N
- Inchi： 1S/C7H7BF2O2/c9-7(10)5-1-3-6(4-2-5)8(11)12/h1-4,7,11-12H
- SMILES： FC(C1C=CC(B(O)O)=CC=1)F

Computed Properties

Exact Mass: 172.05100
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 2
Monoisotopic Mass: 172.0507160g/mol
Heavy Atom Count: 12
Complexity: 135
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Topological Polar Surface Area: 40.5

Experimental Properties

LogP: 0.30400
PSA: 40.46000
Boiling Point: 287 ºC
Flash Point: 127 ºC
Density: 1.27

[4-(difluoromethyl)phenyl]boronic acid Security Information

Hazard Statement： H319
Warning Statement： P305+P351+P338
Storage Condition：Inert atmosphere,2-8°C
Signal Word：Warning

[4-(difluoromethyl)phenyl]boronic acid Customs Data

HS CODE：2931900090
Customs Data：

China Customs Code:
2931900090

Overview:

2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

Summary:

2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

[4-(difluoromethyl)phenyl]boronic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00IIVV-250mg	4-Difluoromethyl-phenylboronic acid	946525-43-5	97%	250mg	$8.00	2024-04-19
Aaron	AR00IJ47-100mg	4-Difluoromethyl-phenylboronic acid	946525-43-5	97%	100mg	$7.00	2024-07-18
abcr	AB229005-1 g	4-(Difluoromethyl)benzeneboronic acid; .	946525-43-5		1g	€213.00	2023-01-26
Alichem	A019111363-1g	(4-(Difluoromethyl)phenyl)boronic acid	946525-43-5	95%	1g	$326.40	2023-08-31
Ambeed	A166770-100mg	(4-(Difluoromethyl)phenyl)boronic acid	946525-43-5	97%	100mg	$7.0	2024-05-28
Apollo Scientific	PC1598-250mg	4-(Difluoromethyl)benzeneboronic acid	946525-43-5		250mg	£15.00	2024-05-25
Chemenu	CM132412-100mg	(4-(Difluoromethyl)phenyl)boronic acid	946525-43-5	95+%	100mg	$75	2021-08-05
Enamine	EN300-316482-0.05g	[4-(difluoromethyl)phenyl]boronic acid	946525-43-5	95%	0.05g	$23.0	2023-09-05
eNovation Chemicals LLC	D911824-1g	4-(Difluoromethyl)phenylboronic Acid	946525-43-5	95%	1g	$155	2022-09-03
Fluorochem	209584-250mg	4-(Difluoromethyl)phenyl)boronic acid	946525-43-5	95%	250mg	￡102.00	2022-03-01

[4-(difluoromethyl)phenyl]boronic acid Synthesis

Synthetic Circuit 1

15164-44-0

946525-43-5

Reaction Conditions

1.1 Reagents: (Diethylamino)sulfur trifluoride Solvents: Dichloromethane
1.2 Reagents: Chloro(1-methylethyl)magnesium Solvents: Toluene , Tetrahydrofuran ; rt → -70 °C; 30 min, -70 °C
1.3 Reagents: Trimethyl borate ; -70 °C → -20 °C
1.4 Reagents: Hydrochloric acid Solvents: Water ; -20 °C → rt

Reference

: Glucopyranosyl-substituted benzonitrile derivatives, pharmaceutical compositions containing such compounds, their use and process for their manufacture

, World Intellectual Property Organization, , ,

Synthetic Circuit 2

15164-44-0

946525-43-5

Reaction Conditions

1.1 Reagents: (Diethylamino)sulfur trifluoride Solvents: Dichloromethane
1.2 Reagents: Chloro(1-methylethyl)magnesium Solvents: Toluene , Tetrahydrofuran , Hexane ; rt → -70 °C; 30 min, -70 °C
1.3 Reagents: Trimethyl borate , Hydrochloric acid Solvents: Water ; -70 °C → -20 °C; -20 °C → rt

Reference

: Process for the preparation of glucopyranosyl-substituted benzonitriles for use as therapeutic agents treating metabolic disorders

, United States, , ,

[4-(difluoromethyl)phenyl]boronic acid Raw materials

4-Iodobenzaldehyde

[4-(difluoromethyl)phenyl]boronic acid Preparation Products

[4-(difluoromethyl)phenyl]boronic acid (946525-43-5)

[4-(difluoromethyl)phenyl]boronic acid Related Literature

1. Heteroatoms in graphdiyne for catalytic and energy-related applications

Lekai Xu,Yasong Zhao J. Mater. Chem. A, 2021,9, 19298-19316
2. Inside front cover

Energy Environ. Sci., 2021,14, 530-530
3. Biosynthesis of the piperidine alkaloids: origin of the piperidine nucleus of N-methylisopelletierine

Chem. Commun. (London), 1968, 85-86
4. The oxidation of organic nitrogen compounds with lead tetra-acetate

Q. Rev. Chem. Soc., 1971,25, 407-429
5. MnO2 modified TiN nanotube arrays on Ti mesh for flexible supercapacitors electrode†

Chao Chen RSC Adv., 2017,7, 56440-56446
6. Energized nitro-substituted azoles through ether bridges†

Yongxing Tang,Chunlin He,Haixiang Gao,Jean'ne M. Shreeve J. Mater. Chem. A, 2015,3, 15576-15582
7. Isolation of extracellular vesicles with multivalent aptamers

Fei Xue,Yundi Chen,Yi Wen,Komal Abhange,Wenlong Zhang,Gong Cheng,Zachary Quinn,Wenjun Mao,Yuan Wan Analyst, 2021,146, 253-261
8. Charge-transfer phase transition and zero thermal expansion in caesium manganese hexacyanoferrates†

Kazuhito Hashimoto Dalton Trans., 2006, 5046-5050
9. A cleavable azide resin for direct click chemistry mediated enrichment of alkyne-labeled proteins†

Lennart Lykke,Niels Gregersen,Karl Anker Jørgensen,Mogens Johannsen Chem. Commun., 2014,50, 12098-12100
10. The hydration structure of the Ni2+ ion intercalated in montmorillonite clay: a neutron diffraction with isotopic substitution study

Cédric Pitteloud,D. Hugh Powell,Henry E. Fischer Phys. Chem. Chem. Phys., 2001,3, 5567-5574

946525-43-5 ([4-(difluoromethyl)phenyl]boronic acid) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:946525-43-5)[4-(difluoromethyl)phenyl]boronic acid

Purity:99%/99%

Quantity:10g/25g

Price($):161.0/402.0